(1-ethyl-1H-benzo[d][1,2,3]triazol-5-yl)methanamine

• IUPAC Name: (1-ethylbenzotriazol-5-yl)methanamine
• InChI: InChI=1S/C9H12N4/c1-2-13-9-4-3-7(6-10)5-8(9)11-12-13/h3-5H,2,6,10H2,1H3
• InChI Key: XECWTAOOADBZRT-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)CN)N=N1
• Molecular Formula: C9H12N4
• Molecular Weight: 176.22 g/mol

Description

(1-ethyl-1H-benzo[d][1,2,3]triazol-5-yl)methanamine (EBTM) is a heterocyclic molecule that has been gaining attention in recent years for its potential applications in scientific research. EBTM has a wide range of applications, from its use as an organic solvent to its potential as an inhibitor of enzymes and other proteins. EBTM has also been studied for its possible use in drug development and other medical applications.

Scientific Research Applications

Triazole Chemistry and Drug Development

Triazoles represent a class of five-membered heterocyclic compounds with significant importance in drug development due to their structural variability and broad range of biological activities. This class has seen extensive study and application in creating new drugs with anti-inflammatory, antimicrobial, antimycobacterial, antitumoral, and antiviral properties, among others. The exploration of triazole derivatives, including "(1-ethyl-1H-benzo[d][1,2,3]triazol-5-yl)methanamine", focuses on developing novel synthetic methods and evaluating potential therapeutic uses. The preparation of triazole derivatives poses challenges that demand innovative solutions in green chemistry, energy saving, and sustainability. The ongoing discovery of new diseases and microbial resistance underscores the urgency in finding new prototypes for emerging health threats, especially for neglected diseases that impact the impoverished and vulnerable populations globally (Ferreira et al., 2013).

Biological Significance of Triazine and Triazole Scaffolds

The structural adjustment of benzene rings to form triazine and triazole scaffolds has yielded compounds with wide-ranging biological activities. These include antibacterial, antifungal, anticancer, antiviral, and antimalarial effects, among others. The triazole nucleus, in particular, is considered a core moiety for the development of future drugs, underscoring the importance of research into compounds like "this compound" for advancing medicinal chemistry and pharmaceutical development (Verma, Sinha, & Bansal, 2019).

Eco-friendly Synthesis and Applications

Recent advancements in eco-friendly synthesis methods for triazoles, including copper-catalyzed azide-alkyne cycloadditions (CuAAC), highlight the commitment to sustainable and efficient production techniques. These methods provide significant benefits such as reduced reaction times, simplified work-ups, and higher yields, offering promising routes for the industrial synthesis of drugs and applications in other fields. The exploration of eco-friendly catalysts and solvents exemplifies the innovative approaches to synthesizing triazole derivatives, including "this compound", that align with the principles of green chemistry (De Souza et al., 2019).